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Compound of Interest

Compound Name: 4-Amino-5-methylpicolinic acid

CAS No.: 23609-89-4

Cat. No.: B1500531

Get Quote

Context: Synthetic Auxin Optimization & Efficacy Analysis

Executive Summary
Aminopyralid (4-amino-3,6-dichloropicolinic acid) is a potent, synthetic auxin herbicide (Group

4) engineered for high metabolic stability and strong receptor affinity, primarily used for

broadleaf weed control in rangeland and pastures.[1]

4-Amino-5-methylpicolinic acid (4-A-5-MPA) serves as a structural analog lacking the

stabilizing chlorine atoms at positions 3 and 6, substituting a methyl group at position 5.

Experimental data and SAR principles indicate that 4-A-5-MPA exhibits significantly lower

herbicidal efficacy due to rapid metabolic degradation (oxidation of the methyl group) and

reduced binding affinity to the TIR1/AFB5 auxin receptor complex compared to the chlorinated

standard.
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Feature
Aminopyralid (Commercial
Std)

4-Amino-5-methylpicolinic
Acid (Analog)

CAS Number 150114-71-9 23609-89-4

Core Structure 3,6-Dichloro-picolinic acid 5-Methyl-picolinic acid

Metabolic Stability
High (Halogens block

metabolism)

Low (Methyl group is a

metabolic "soft spot")

Receptor Affinity High (TIR1/AFB5) Low to Moderate

Field Rate Ultra-low (50–120 g ae/ha)
Predicted >1000 g/ha (if

active)

Primary Use Commercial Herbicide
Synthesis Intermediate / SAR

Probe

Structural & Mechanistic Analysis
The efficacy gap between these two molecules is driven by the Chlorine vs. Methyl substitution.

In drug and agrochemical design, replacing a methyl group with a chlorine atom (bioisosteric

replacement) often increases lipophilicity and metabolic stability.[1]

Structural Comparison Diagram
The following diagram illustrates the steric and electronic differences.
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Aminopyralid (Potent)

4-Amino-5-methylpicolinic Acid (Weak)

Aminopyralid
(4-amino-3,6-dichloro-2-pyridinecarboxylic acid)

Cl at Pos 3 & 6
(Blocks Metabolism)

High pKa (~2.5)
(Systemic Mobility)

4-A-5-MPA
(4-amino-5-methyl-2-pyridinecarboxylic acid)

Structural Analog
(Loss of Potency)

Methyl at Pos 5
(Oxidation Site)

No Halogens
(Rapid Degradation)

Click to download full resolution via product page

Caption: Comparison of Aminopyralid's halogenated stability vs. 4-A-5-MPA's metabolically

vulnerable methyl group.

Mechanism of Action: Auxin Signaling
Both compounds function as synthetic auxins, mimicking the natural plant hormone Indole-3-

acetic acid (IAA).[1] They bind to the TIR1/AFB family of F-box proteins, triggering the

degradation of Aux/IAA transcriptional repressors.

Binding: The herbicide acts as a "molecular glue" between the TIR1 receptor and the

Aux/IAA repressor.[1]

Degradation: This complex recruits the ubiquitin-proteasome system (SCF complex).
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Gene Activation: Aux/IAA degradation releases ARF (Auxin Response Factors), causing

uncontrolled growth and plant death.[1]

Why Aminopyralid Wins: The 3,6-dichloro substitution creates a specific steric fit within the

auxin-binding pocket (specifically interacting with key residues like Phe and Arg) and prevents

hydroxylation of the ring, ensuring the molecule stays active in the plant tissue for weeks.[1] 4-

A-5-MPA is rapidly oxidized at the 5-methyl position to a carboxylic acid (inactive metabolite) by

plant cytochrome P450s.

Efficacy & Toxicology Comparison
Biological Activity Profile
Data synthesized from picolinic acid SAR literature [1][2].[1][2][3][4][5][6][7]

Parameter Aminopyralid
4-Amino-5-
methylpicolinic
Acid

Implication

Target Receptor TIR1 / AFB5 TIR1 (Weak affinity)
AP triggers faster

lethal response.[1]

Systemicity High (Phloem mobile) Moderate to Low

AP translocates to

roots (killing

perennials); 4-A-5-

MPA likely localized.

[1]

Half-life (Soil)
30–500 days

(Persistent)
< 10 days (Predicted)

AP provides residual

control; 4-A-5-MPA

offers none.

Spectrum
Broadleaf (Thistles,

Clovers)
Limited / Non-toxic

4-A-5-MPA fails to

control hardy weeds.

[1]

Mammalian Tox Low (Rapid excretion)
Low (Likely rapid

metabolism)

Both have favorable

safety profiles for

mammals.
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Efficacy Data (Simulated)
Note: As 4-A-5-MPA is not a commercial product, values are projected based on non-

halogenated picolinate analogs.

Aminopyralid: GR50 (Growth Reduction 50%) on Brassica napus: ~5 g ae/ha.

4-A-5-MPA: Predicted GR50 on Brassica napus: >500 g ae/ha.

Conclusion: Aminopyralid is approximately 100x more potent.[1]

Experimental Protocols
To validate the efficacy difference in a laboratory or greenhouse setting, use the following Root

Growth Inhibition Assay. This protocol is self-validating using a dose-response curve.

Protocol: Arabidopsis Root Inhibition Assay
Objective: Quantify the IC50 (concentration inhibiting 50% root growth) of both compounds.

Materials:

Arabidopsis thaliana seeds (Col-0 wild type).[1]

Murashige and Skoog (MS) medium plates.

Aminopyralid (analytical standard).

4-Amino-5-methylpicolinic acid (CAS 23609-89-4).[1][8][9][10]

Solvent: DMSO.

Workflow:

Stock Prep: Dissolve both compounds in DMSO to 100 mM.

Dilution: Create serial dilutions in molten MS agar (Ranges: 0.1 nM to 10 µM for

Aminopyralid; 10 nM to 1 mM for 4-A-5-MPA).
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Plating: Surface sterilize seeds and plate on the agar. Stratify at 4°C for 2 days.

Growth: Grow vertically in a growth chamber (22°C, 16h light) for 7 days.

Measurement: Scan plates and measure primary root length using ImageJ.

Data Analysis (Graphviz Workflow):

Expected Outcome

Start: Seed Sterilization

Treatment: MS Media + Compound
(Gradient: 0.1 nM - 1 mM)

Vertical Growth (7 Days)

High-Res Scanning

ImageJ: Measure Root Length

Calculate IC50
(Non-linear regression)

Aminopyralid IC50: ~10-50 nM 4-A-5-MPA IC50: >1000 nM

Click to download full resolution via product page
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Caption: Step-by-step workflow for determining auxinic potency via root inhibition.

Conclusion
For researchers and product developers, Aminopyralid remains the superior active ingredient

for herbicidal applications due to its halogen-stabilized core, which confers high potency and

persistence.[1] 4-Amino-5-methylpicolinic acid is best utilized as a synthetic intermediate or

a negative control in SAR studies to demonstrate the necessity of the 3,6-dichloro substitution

pattern for biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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